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Compound of Interest

Compound Name: 5-Bromoanthranilonitrile

Cat. No.: B185297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

5-Bromoanthranilonitrile (CAS No. 39263-32-6), also known as 2-Amino-5-

bromobenzonitrile.[1][2] Due to its classification as a hazardous substance, a thorough

understanding of its properties and the associated safety measures is imperative for all

personnel handling this compound.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the first step in

ensuring its safe handling. The following table summarizes the key properties of 5-
Bromoanthranilonitrile.
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Property Value Reference

CAS Number 39263-32-6 [2]

Molecular Formula C₇H₅BrN₂ [2]

Molecular Weight 197.03 g/mol [2]

Appearance
White to very pale yellow

crystal/powder

Melting Point 90-98 °C [3]

Boiling Point 288.4 °C at 760 mmHg [1]

Flash Point 128.2 °C [1]

Density ~1.65 g/cm³ [1]

Solubility Soluble in methanol. [1]

Vapor Pressure 0.00235 mmHg at 25°C [1]

Toxicological Data and Hazard Classification
5-Bromoanthranilonitrile is classified as a toxic and hazardous substance.[1][4][5] Exposure

through inhalation, ingestion, or skin contact can be harmful.[6]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic/Harmful if

swallowed.[4][5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Skin Irritation Category 2
H315: Causes skin irritation.[4]

[5]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[4][5]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Quantitative Toxicity Data:

Detailed quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) are not readily available in the reviewed safety data sheets. However, the

"Toxic if swallowed" classification suggests a high degree of oral toxicity. The toxicological

properties of this compound have not been fully investigated.[6]

Handling Precautions and Personal Protective
Equipment (PPE)
Given the hazardous nature of 5-Bromoanthranilonitrile, strict adherence to safety protocols

is essential.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

Use a closed system where possible to minimize dust or aerosol generation.[1]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield.[1]

Skin Protection:

Wear impervious protective gloves (e.g., nitrile rubber).[1]

A lab coat or chemical-resistant apron should be worn to prevent skin contact.[1]

Contaminated clothing should be removed immediately and washed before reuse.[1][6]

Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should

be used.

General Hygiene Practices:

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][5]

Avoid inhalation of dust and direct contact with skin and eyes.[6]

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and dark place.[1]

The storage area should be well-ventilated.

Store locked up and away from incompatible materials such as strong oxidizing agents.[1][6]

Disposal:
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Disposal of 5-Bromoanthranilonitrile and its containers must be in accordance with local,

regional, and national regulations.[1]

This product should not be allowed to enter the environment, drains, or waterways.[1]

It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[1]

First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate action is critical.

First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1][4][5]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, seek

medical advice.[1][4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][4][6]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[6]

Emergency Spill Response Workflow:

The following diagram illustrates a logical workflow for responding to an accidental spill of 5-
Bromoanthranilonitrile.
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Figure 1: Workflow for responding to a 5-Bromoanthranilonitrile spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

Specific Hazards: Fine dust dispersed in air may ignite.[6] Hazardous combustion products

include carbon oxides, nitrogen oxides, and hydrogen halides.[1][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

Experimental Protocols and Biological Effects
Currently, there is a lack of publicly available, detailed experimental protocols specifically for

the safety assessment of 5-Bromoanthranilonitrile. Similarly, information regarding its specific

biological signaling pathways and mechanism of toxicity is not well-documented in the available

literature. It is known to be used as a heterocyclic building block in the synthesis of various

compounds, including those with potential anticancer activity. However, its own biological

effects are not thoroughly characterized. Researchers should treat it as a compound with

unknown long-term toxicological effects and handle it with the utmost caution. The health risks

of this product have not been fully determined.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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